
physical and chemical properties of Boc-Pro-
NHEt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Pro-NHEt

Cat. No.: B15123424 Get Quote

Technical Guide: Boc-Pro-NHEt
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of N-tert-butoxycarbonyl-L-proline ethylamide (Boc-Pro-NHEt), a proline derivative

commonly utilized in peptide synthesis. This document details its chemical structure, physical

properties, a probable synthesis protocol, and its role in synthetic organic chemistry.

Chemical Identity and Properties
Boc-Pro-NHEt is a synthetic amino acid derivative where the N-terminus of L-proline is

protected by a tert-butoxycarbonyl (Boc) group, and the C-terminus is an ethylamide. This

modification makes it a valuable building block in the synthesis of peptides and

peptidomimetics.

Chemical Structure
IUPAC Name: tert-butyl (2S)-2-(ethylcarbamoyl)pyrrolidine-1-carboxylate[1]

Molecular Formula: C₁₂H₂₂N₂O₃[1]

Canonical SMILES: CCNC(=O)[C@@H]1CCCN1C(=O)OC(C)(C)C

InChI Key: BWAFUAXKCRSDHQ-VIFPVBQESA-N[1]
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Physical and Chemical Properties
While specific experimental data for Boc-Pro-NHEt is not readily available in the literature, its

properties can be inferred from its structure and data for related compounds. The properties of

the common precursor, Boc-L-proline (Boc-Pro-OH), are well-documented and provided for

context.

Table 1: Physical and Chemical Properties of Boc-Pro-NHEt and its Precursor

Property

Boc-Pro-NHEt (tert-butyl
(2S)-2-
(ethylcarbamoyl)pyrrolidin
e-1-carboxylate)

Boc-Pro-OH (N-(tert-
Butoxycarbonyl)-L-proline)

Molecular Weight 242.31 g/mol [1] 215.25 g/mol [2]

Appearance Likely a white to off-white solid White crystalline powder[3]

Melting Point

Not experimentally determined.

Likely a solid at room

temperature.

133-135 °C[2]

Boiling Point Not determined Not available

Solubility

Expected to be soluble in a

range of organic solvents such

as dichloromethane,

dimethylformamide, and

alcohols.

Soluble in acetic acid[4]

Computed XLogP3 0.6[1] -

Synthesis of Boc-Pro-NHEt
A specific, detailed experimental protocol for the synthesis of Boc-Pro-NHEt is not widely

published. However, its synthesis can be reliably achieved through standard peptide coupling

procedures. The most common and expected method is the coupling of Boc-L-proline (Boc-

Pro-OH) with ethylamine.
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Proposed Experimental Protocol: Amide Coupling
This protocol describes a general procedure for the synthesis of Boc-Pro-NHEt from Boc-Pro-

OH and ethylamine using a carbodiimide coupling agent.

Materials:

Boc-L-proline (Boc-Pro-OH)

Ethylamine (or ethylamine hydrochloride with a base)

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt) (optional, to suppress

racemization)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (if starting with ethylamine

hydrochloride)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Dissolve Boc-Pro-OH (1 equivalent) in anhydrous DCM or DMF in a round-

bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Activation: Add HOBt (1.1 equivalents) and EDC (1.1 equivalents) to the solution and stir at 0

°C for 30 minutes.
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Coupling: To the activated Boc-Pro-OH solution, add ethylamine (1.2 equivalents). If using

ethylamine hydrochloride, add a non-nucleophilic base such as TEA or DIPEA (1.5

equivalents).

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC).

Work-up:

Filter the reaction mixture to remove any precipitated urea byproduct (if using DCC).

Dilute the filtrate with an organic solvent like ethyl acetate.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Boc-Pro-NHEt.

Characterization: Confirm the identity and purity of the final product using techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.
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Reactants

Reaction Steps Product

Boc-Pro-OH

Activation
(0°C, 30 min)

Ethylamine

Coupling
(RT, 12-24h)Coupling Agent (e.g., EDC) Aqueous Work-up Column Chromatography Boc-Pro-NHEt

Click to download full resolution via product page

Proposed synthesis workflow for Boc-Pro-NHEt.

Role in Peptide Synthesis
Boc-Pro-NHEt serves as a protected amino acid derivative for the introduction of a C-terminal

ethylamide proline residue in a peptide sequence. The Boc protecting group is stable under

basic and nucleophilic conditions but can be readily removed with moderate to strong acids,

such as trifluoroacetic acid (TFA), to reveal the free amine for subsequent peptide bond

formation.

Boc-Pro-NHEt

H-Pro-NHEt⁺
Deprotection

Isobutylene

CO₂

TFA
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Acid-catalyzed deprotection of Boc-Pro-NHEt.

Biological Activity
There is no significant information available in the scientific literature to suggest that Boc-Pro-
NHEt has any specific biological activity or is involved in any signaling pathways. Its primary

role is as a synthetic intermediate in the preparation of more complex peptides which may have

biological functions.

Safety and Handling
A specific Safety Data Sheet (SDS) for Boc-Pro-NHEt is not readily available. However, based

on the properties of the starting material, Boc-Pro-OH, and general laboratory chemicals,

standard safety precautions should be followed.

Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash thoroughly after

handling.

Storage: Keep in a cool, dry place in a tightly sealed container. For long-term storage,

refrigeration is recommended.

Incompatible Materials: Strong acids and strong oxidizing agents.

Conclusion
Boc-Pro-NHEt is a valuable proline derivative for peptide synthesis, particularly for the

introduction of a C-terminal ethylamide. While detailed experimental data on its physical

properties are limited, its synthesis and reactivity are well-understood within the context of

standard peptide chemistry. Researchers and drug development professionals can confidently

utilize this compound as a building block in the creation of novel peptide-based therapeutics

and research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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